Cas no 2171996-60-2 (4-bromo-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid)

• Product Name: 4-bromo-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid
• CAS No: 2171996-60-2
• MF: C₂₄H₁₉BrN₂O₅
• MW: 495.322065591812
• CID: 6276455
• PubChem ID: 165808477
• Update Time: 2025-05-19

4-bromo-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid
• EN300-1503243
• 4-bromo-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]benzoic acid
• 2171996-60-2

• Inchi： 1S/C24H19BrN2O5/c25-20-10-9-14(23(29)30)11-21(20)27-22(28)12-26-24(31)32-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19H,12-13H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： QGRRZWAMZOHMIC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C=C1NC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 494.04773g/mol
• Monoisotopic Mass: 494.04773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-bromo-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid

4-Bromo-3-(2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic Acid: A Comprehensive Overview

4-Bromo-3-(2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidobenzoic acid is a complex organic compound with the CAS number 2171996-60-2. This compound is of significant interest in the fields of organic chemistry, pharmaceuticals, and materials science due to its unique structure and potential applications. The molecule consists of a benzoic acid core with a bromine substituent at the 4-position and a 2-(fluorenylmethoxycarbonylamino)acetamide group at the 3-position. These functional groups confer the compound with diverse chemical properties and reactivity.

The synthesis of this compound involves a multi-step process, typically starting from the corresponding bromobenzoic acid derivative. The introduction of the fluorenylmethoxycarbonyl (Fmoc) group is a critical step, as it plays a pivotal role in protecting amino groups during peptide synthesis. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

The chemical properties of 4-bromo-3-(2-Fmoc-amino acetamidobenzoic acid are heavily influenced by its functional groups. The Fmoc group is known for its excellent stability under basic conditions, making it ideal for use in peptide coupling reactions. The bromine substituent introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity in various chemical transformations. Recent studies have highlighted the compound's potential as a building block in the construction of bioactive molecules, particularly in drug discovery programs targeting cancer and neurodegenerative diseases.

In terms of biological activity, this compound has shown promising results in vitro assays. Its ability to modulate key signaling pathways makes it a valuable tool for studying cellular responses to external stimuli. For instance, researchers have reported its role in inhibiting certain kinases involved in cancer progression. Additionally, the Fmoc group's photolabile nature has been exploited in light-induced drug delivery systems, offering new avenues for targeted therapy.

Recent research has also focused on the material science applications of this compound. Its ability to form self-assembled monolayers (SAMs) on various substrates has been investigated for use in surface modification and nanotechnology applications. SAMs formed by this compound exhibit excellent stability and biocompatibility, making them suitable for biosensor development and medical device coatings.

In conclusion, 4-bromo-3-(2-Fmoc-amino acetamidobenzoic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses, this compound is expected to play an increasingly important role in advancing modern science and technology.